1-(2-methoxyethyl)cyclopropan-1-ol
Overview
Description
1-(2-Methoxyethyl)cyclopropan-1-ol, also known as MECP, is an organometallic compound used in a variety of scientific research applications. It is a cyclic ether with a molecular formula of C4H8O2 and a molecular weight of 88.11 g/mol. MECP is an important intermediate in the synthesis of many biologically active compounds, such as antibiotics and anti-inflammatory agents. It is also used in the synthesis of polymers, catalysts, and pharmaceuticals.
Scientific Research Applications
1-(2-methoxyethyl)cyclopropan-1-ol has a wide range of scientific research applications. It is used in the synthesis of a variety of biologically active compounds, such as antibiotics and anti-inflammatory agents. It is also used in the synthesis of polymers, catalysts, and pharmaceuticals. In addition, 1-(2-methoxyethyl)cyclopropan-1-ol is used as a reagent in organic synthesis and as a catalyst in the formation of cyclic ethers.
Mechanism of Action
1-(2-methoxyethyl)cyclopropan-1-ol is a cyclic ether and its mechanism of action is based on its ability to form a stable cyclic ether. The formation of the cyclic ether is facilitated by the presence of a carbonyl group, which acts as a nucleophile. The cyclic ether then undergoes a series of reactions, resulting in the formation of a variety of products.
Biochemical and Physiological Effects
1-(2-methoxyethyl)cyclopropan-1-ol is known to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-bacterial properties. In addition, it has been shown to have anti-tumor and anti-cancer effects. It has also been shown to have anti-viral and anti-fungal properties.
Advantages and Limitations for Lab Experiments
1-(2-methoxyethyl)cyclopropan-1-ol has several advantages for use in lab experiments. It is a relatively inexpensive reagent, which makes it attractive for use in a variety of experiments. It is also relatively stable, which makes it suitable for long-term storage. Furthermore, it is relatively easy to synthesize, which makes it attractive for use in a variety of synthetic reactions.
However, there are also some limitations to its use in lab experiments. It is a relatively toxic compound and should be handled with caution. In addition, it is not soluble in water, which limits its use in aqueous solutions. Finally, it is not very reactive, which limits its use in certain synthetic reactions.
Future Directions
There are a number of potential future directions for the use of 1-(2-methoxyethyl)cyclopropan-1-ol in scientific research. For example, it could be used in the synthesis of novel antibiotics and anti-inflammatory agents. In addition, it could be used in the synthesis of polymers, catalysts, and pharmaceuticals. Furthermore, it could be used as a reagent in organic synthesis and as a catalyst in the formation of cyclic ethers. Finally, it could be used to study the biochemical and physiological effects of 1-(2-methoxyethyl)cyclopropan-1-ol on cells and organisms.
Synthesis Methods
1-(2-methoxyethyl)cyclopropan-1-ol is synthesized by the reaction of 1-chloro-2-methoxyethylcyclopropane with sodium methoxide in methanol. The reaction is conducted at room temperature and the product is isolated by distillation. The yield of the reaction is typically high, ranging from 95-99%.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(2-methoxyethyl)cyclopropan-1-ol can be achieved through a three-step process involving the reaction of commercially available starting materials.", "Starting Materials": [ "2-methoxyethanol", "cyclopropane", "sodium hydride", "iodomethane", "sodium borohydride", "acetic acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Preparation of 2-methoxyethylcyclopropane", "2-methoxyethanol is reacted with cyclopropane in the presence of sodium hydride as a base to form 2-methoxyethylcyclopropane.", "Step 2: Preparation of 1-(2-methoxyethyl)cyclopropane-1-ol", "2-methoxyethylcyclopropane is reacted with iodomethane in the presence of sodium borohydride as a reducing agent to form 1-(2-methoxyethyl)cyclopropane-1-methanol.", "Step 3: Preparation of 1-(2-methoxyethyl)cyclopropan-1-ol", "1-(2-methoxyethyl)cyclopropane-1-methanol is deprotonated with sodium hydroxide in the presence of acetic acid as a solvent to form 1-(2-methoxyethyl)cyclopropan-1-ol. The product is then purified by extraction with water." ] } | |
CAS RN |
1251057-33-6 |
Product Name |
1-(2-methoxyethyl)cyclopropan-1-ol |
Molecular Formula |
C6H12O2 |
Molecular Weight |
116.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
